4-Hydroxy-5,5,6-trimethyl-4,5-dihydropyridazin-3(2H)-one

• CAS No.: 1161737-36-5
• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 5-hydroxy-3,4,4-trimethyl-1,5-dihydropyridazin-6-one
• InChI: InChI=1S/C7H12N2O2/c1-4-7(2,3)5(10)6(11)9-8-4/h5,10H,1-3H3,(H,9,11)
• InChI Key: SOKGADDJVFMMNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)C(C1(C)C)O

Description

4-Hydroxy-5,5,6-trimethyl-4,5-dihydropyridazin-3(2H)-one is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7.1 A mixture of 14.4 g (157 mmol) of glyoxylic acid monohydrate and 50 ml (464 mmol) of isopropyl methyl ketone is heated at 120° C. with stirring for two hours. The reaction mixture is cooled to 40° C., and 70 ml of water and 12 ml of 32% aqueous ammonia solution are added. This mixture is extracted three times with dichloromethane. 7.55 ml (155 mmol) of hydrazinium hydroxide are added to the aqueous phase, and the mixture is heated at reflux for 18 hours. The reaction mixture is cooled to room temperature and extracted with dichloromethane. The organic phase is dried over sodium sulfate and evaporated. The residue is chromatographed on a silica-gel column with petroleum ether/tert-butyl methyl ether as eluent, giving 4-hydroxy-5,5,6-trimethyl-4,5-dihydro-2H-pyridazin-3-one as colourless crystals (ESI 157) and 6-isopropyl-2H-pyridazin-3-one as colourless crystals (ESI 139).